4-{[1-(Bromomethyl)cyclopropyl]methyl}-2-methylthiophene

Specification

• Molecular Formula: C10H13BrS
• Molecular Weight: 245.18 g/mol
• IUPAC Name: 4-[[1-(bromomethyl)cyclopropyl]methyl]-2-methylthiophene
• Standard InChI: InChI=1S/C10H13BrS/c1-8-4-9(6-12-8)5-10(7-11)2-3-10/h4,6H,2-3,5,7H2,1H3
• Standard InChI Key: BQZCECRHVRSLPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)CC2(CC2)CBr

Introduction

Overview of the Compound

4-{[1-(Bromomethyl)cyclopropyl]methyl}-2-methylthiophene is an organic compound that consists of:

• A thiophene ring, which is a five-membered aromatic ring containing sulfur.

• A cyclopropyl group, a three-membered cycloalkane, attached via a bromomethyl substituent.

• A methyl group on the thiophene ring at the 2-position.

This structure suggests potential reactivity due to the presence of bromine (a good leaving group) and the strained cyclopropyl ring, which can participate in various chemical reactions.

Potential Applications

Based on its structure, this compound may have applications in:

• Organic Synthesis:

  • The bromomethyl group allows for further functionalization through nucleophilic substitution reactions.

  • The thiophene ring could be used as a building block in synthesizing more complex heterocyclic compounds.

• Pharmaceutical Research:

  • Thiophene derivatives are often explored for their biological activity, including anti-inflammatory, anticancer, and antimicrobial properties.

  • The cyclopropyl group may enhance binding affinity in drug design due to its rigidity.

• Material Science:

  • Thiophenes are commonly used in developing conductive polymers and organic electronic materials.

Reactivity:

• The bromomethyl group is reactive in substitution reactions, making it a versatile intermediate.

• The thiophene ring is aromatic and can undergo electrophilic substitution reactions.

Stability:

• The compound's stability may be influenced by the strained cyclopropyl ring and the presence of bromine, which can make it susceptible to thermal or photochemical decomposition under certain conditions.

Synthesis

While no specific synthesis route is provided in the search results, a general approach to synthesizing such compounds might involve:

• Starting with a thiophene derivative (e.g., 2-methylthiophene).

• Introducing the bromomethylcyclopropyl group via alkylation or halogenation reactions using appropriate precursors like bromocyclopropane derivatives.

Data Table (Hypothetical)

Property	Value/Description
Molecular Formula	C10H13BrS
Molecular Weight	~245.18 g/mol
Functional Groups	Bromomethyl, Cyclopropyl, Methyl, Thiophene
Potential Reactivity	Nucleophilic substitution at bromine site
Applications	Organic synthesis, pharmaceuticals, materials

If you have access to specific research articles or databases that discuss this compound in detail, they may provide more targeted insights into its properties and applications. Let me know if you'd like assistance with exploring related topics or alternative approaches!